Cas no 1807055-67-9 (2-Cyano-3-mercapto-5-methylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-3-mercapto-5-methylbenzenesulfonyl chloride
• CAS No: 1807055-67-9
• MF: C₈H₆ClNO₂S₂
• MW: 247.72173833847
• CID: 5004032
• Update Time: 2025-08-05

2-Cyano-3-mercapto-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-mercapto-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO2S2/c1-5-2-7(13)6(4-10)8(3-5)14(9,11)12/h2-3,13H,1H3
• InChI Key： RDSXXSOGLXWKEN-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=C(C=C(C)C=1)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3

Additional information on 2-Cyano-3-mercapto-5-methylbenzenesulfonyl chloride

2-Cyano-3-Mercapto-5-Methylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound CAS No. 1807055-67-9, commonly referred to as 2-Cyano-3-Mercapto-5-Methylbenzenesulfonyl Chloride, is a highly specialized chemical entity with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a sulfonyl chloride group, a cyano group, and a mercapto group, all of which contribute to its versatile reactivity and functionality.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of novel polymers and high-performance composites. The presence of the sulfonyl chloride group makes it an excellent candidate for nucleophilic substitution reactions, enabling the formation of stable sulfonamide linkages. This property has been exploited in the creation of biocompatible materials for medical applications, such as drug delivery systems and tissue engineering scaffolds.

In addition to its role in materials science, 2-Cyano-3-Mercapto-5-Methylbenzenesulfonyl Chloride has shown promise in pharmaceutical research. The compound's ability to undergo controlled thiolation reactions has led to its use in the synthesis of bioactive molecules with potential therapeutic applications. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures, including those with anti-inflammatory and anticancer properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methodologies have enabled more efficient pathways for its production, reducing costs and enhancing scalability. These improvements have made the compound more accessible for both academic and industrial applications.

From an environmental standpoint, the handling and disposal of CAS No. 1807055-67-9 require adherence to strict safety protocols due to its reactive nature. Studies have shown that proper waste management practices can significantly mitigate potential risks associated with its use. Regulatory agencies have also emphasized the importance of conducting thorough risk assessments before incorporating this compound into large-scale manufacturing processes.

In conclusion, 2-Cyano-3-Mercapto-5-Methylbenzenesulfonyl Chloride represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.